N'-{[(4-chloro-3,5-dimethylphenoxy)acetyl]oxy}-4-methoxybenzenecarboximidamide

• IUPAC Name: [(Z)-[amino-(4-methoxyphenyl)methylidene]amino] 2-(4-chloro-3,5-dimethylphenoxy)acetate
• InChI: InChI=1S/C18H19ClN2O4/c1-11-8-15(9-12(2)17(11)19)24-10-16(22)25-21-18(20)13-4-6-14(23-3)7-5-13/h4-9H,10H2,1-3H3,(H2,20,21)
• InChI Key: YQSZEHDMAFOSBK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1Cl)C)OCC(=O)ON=C(C2=CC=C(C=C2)OC)N
• Isomeric SMILES: CC1=CC(=CC(=C1Cl)C)OCC(=O)O/N=C(/C2=CC=C(C=C2)OC)\N
• Molecular Formula: C18H19ClN2O4
• Molecular Weight: 362.8 g/mol

Description

N-{[(4-chloro-3,5-dimethylphenoxy)acetyl]oxy}-4-methoxybenzenecarboximidamide, also known as CMI-977, is a small molecule compound that has been extensively studied for its potential therapeutic applications. It is a synthetic compound that was first developed in the 1990s and has since been the subject of numerous scientific studies.

Mechanism of Action

The exact mechanism of action of N'-{[(4-chloro-3,5-dimethylphenoxy)acetyl]oxy}-4-methoxybenzenecarboximidamide is not fully understood, but it is thought to work by inhibiting the activity of certain enzymes and proteins involved in cell growth and inflammation. Specifically, N'-{[(4-chloro-3,5-dimethylphenoxy)acetyl]oxy}-4-methoxybenzenecarboximidamide has been shown to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication and cell division, as well as the activity of NF-kB, a protein involved in inflammation and immune response.
Biochemical and Physiological Effects:
N'-{[(4-chloro-3,5-dimethylphenoxy)acetyl]oxy}-4-methoxybenzenecarboximidamide has been shown to have a variety of biochemical and physiological effects in animal models and in vitro studies. These include inhibition of cell growth, induction of apoptosis (programmed cell death), and reduction of inflammation. N'-{[(4-chloro-3,5-dimethylphenoxy)acetyl]oxy}-4-methoxybenzenecarboximidamide has also been shown to have low toxicity and good bioavailability, making it a promising candidate for further development as a therapeutic agent.

Advantages and Limitations for Lab Experiments

One of the main advantages of N'-{[(4-chloro-3,5-dimethylphenoxy)acetyl]oxy}-4-methoxybenzenecarboximidamide for lab experiments is its low toxicity and good bioavailability, which make it a relatively safe and effective compound to use in animal studies and in vitro experiments. However, one limitation of N'-{[(4-chloro-3,5-dimethylphenoxy)acetyl]oxy}-4-methoxybenzenecarboximidamide is its relatively low potency compared to other compounds with similar mechanisms of action. This may limit its effectiveness in certain applications and may require higher doses or longer treatment regimens to achieve the desired effects.

Future Directions

There are several potential future directions for research on N'-{[(4-chloro-3,5-dimethylphenoxy)acetyl]oxy}-4-methoxybenzenecarboximidamide. One area of interest is the development of more potent analogs of N'-{[(4-chloro-3,5-dimethylphenoxy)acetyl]oxy}-4-methoxybenzenecarboximidamide that may have improved therapeutic efficacy. Another potential direction is the investigation of N'-{[(4-chloro-3,5-dimethylphenoxy)acetyl]oxy}-4-methoxybenzenecarboximidamide in combination with other drugs or therapies to enhance its effectiveness. Finally, further studies are needed to fully understand the mechanism of action of N'-{[(4-chloro-3,5-dimethylphenoxy)acetyl]oxy}-4-methoxybenzenecarboximidamide and its potential applications in various disease states.

Synthesis Methods

The synthesis of N'-{[(4-chloro-3,5-dimethylphenoxy)acetyl]oxy}-4-methoxybenzenecarboximidamide involves the reaction of 4-methoxybenzenecarboximidamide with 4-chloro-3,5-dimethylphenoxyacetyl chloride in the presence of a base such as triethylamine. The resulting product is then purified using various techniques such as column chromatography and recrystallization.

Scientific Research Applications

N'-{[(4-chloro-3,5-dimethylphenoxy)acetyl]oxy}-4-methoxybenzenecarboximidamide has been studied for its potential therapeutic applications in a variety of fields, including cancer research, inflammation, and autoimmune disorders. In cancer research, N'-{[(4-chloro-3,5-dimethylphenoxy)acetyl]oxy}-4-methoxybenzenecarboximidamide has been shown to inhibit the growth of various types of cancer cells, including breast, lung, and colon cancer cells. In inflammation and autoimmune disorders, N'-{[(4-chloro-3,5-dimethylphenoxy)acetyl]oxy}-4-methoxybenzenecarboximidamide has been shown to reduce inflammation and improve symptoms in animal models of diseases such as rheumatoid arthritis and multiple sclerosis.